Cas no 2500-59-6 (Methyl 9,10-epoxystearate)

• Product Name: Methyl 9,10-epoxystearate
• CAS No: 2500-59-6
• Molecular Formula: C₁₉H₃₆O₃
• Molecular Weight: 312.4873
• MDL: MFCD00083315
• CID: 266850

Methyl 9,10-epoxystearate Properties

Names and Identifiers

• 2-Oxiraneoctanoic acid,3-octyl-, methyl ester
• AI3-16596
• methyl 3-[5-(oxiran-2-yl)pentyl]undecanoate
• methyl 8-(3-octyloxiran-2-yl)octanoate
• Methyl 9,10-epoxystearate
• Oxiraneoctanoic acid, 3-octyl-, methyl ester
• CAMHHLOGFDZBBG-UHFFFAOYSA-N
• Octadecanoic acid, 9,10-epoxy-, methyl ester
• Methyl 9,10-epoxyoctadecanoate
• methyl 9,10-epoxy-octadecanoate
• 9,10-Epoxy-octadecanoic acid methyl ester
• Methyl 8-(3-octyl-2-oxiranyl)octanoate #
• 2-Oxiraneoctanoic acid, 3-octyl-, methyl ester
• 9,10-EPOXYOCTADECANOIC ACID ME

• MDL： MFCD00083315
• InChIKey： CAMHHLOGFDZBBG-UHFFFAOYSA-N
• Inchi： 1S/C19H36O3/c1-3-4-5-6-8-11-14-17-18(22-17)15-12-9-7-10-13-16-19(20)21-2/h17-18H,3-16H2,1-2H3
• SMILES： O1C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 312.26658
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Heavy Atom Count: 22
• Complexity: 278
• Topological Polar Surface Area: 38.8

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives